Cas no 138404-91-8 (N,N'-(2-hydroxypropane-1,3-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide)

• Product Name: N,N'-(2-hydroxypropane-1,3-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• CAS No: 138404-91-8
• MF: C₂₅H₃₈N₂O₃
• MW: 414.580827236176
• CID: 1253487
• PubChem ID: 3071720
• Update Time: 2025-04-20

N,N'-(2-hydroxypropane-1,3-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N'-(2-hydroxypropane-1,3-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• N-[3-(adamantane-1-carbonylamino)-2-hydroxypropyl]adamantane-1-carboxamide
• Tricyclo(3.3.1.1(sup 3,7))decane-1-carboxamide, N,N'-(2-hydroxy-1,3-propanediyl)bis-
• DTXSID70160660
• N,N'-(2-Hydroxy-1,3-propanediyl)bistricyclo(3.3.1.1(sup 3,7))decane-1-carboxamide
• 138404-91-8

• Inchi： 1S/C25H38N2O3/c28-21(13-26-22(29)24-7-15-1-16(8-24)3-17(2-15)9-24)14-27-23(30)25-10-18-4-19(11-25)6-20(5-18)12-25/h15-21,28H,1-14H2,(H,26,29)(H,27,30)
• InChI Key： OCWNJKXTVWVEMV-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NCC(CNC(C12CC3CC(CC(C3)C1)C2)=O)O

Computed Properties

• Exact Mass: 414.28844
• Monoisotopic Mass: 414.28824308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43